Cas no 1704979-55-4 ((3S)-3-{(benzyloxy)carbonylamino}-3-(pyridin-3-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(pyridin-3-yl)propanoic acid
• CAS No: 1704979-55-4
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 6469898
• PubChem ID: 103667667
• Update Time: 2025-06-08

(3S)-3-{(benzyloxy)carbonylamino}-3-(pyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(pyridin-3-yl)propanoic acid
• EN300-1164620
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(pyridin-3-yl)propanoic acid
• 1704979-55-4

• Inchi： 1S/C16H16N2O4/c19-15(20)9-14(13-7-4-8-17-10-13)18-16(21)22-11-12-5-2-1-3-6-12/h1-8,10,14H,9,11H2,(H,18,21)(H,19,20)/t14-/m0/s1
• InChI Key： QUJOQFGBZCQVBA-AWEZNQCLSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C1C=NC=CC=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.5Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(pyridin-3-yl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(pyridin-3-yl)propanoic Acid (CAS No. 1704979-55-4)

(3S)-3-{(benzyloxy)carbonylamino}-3-(pyridin-3-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1704979-55-4, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of (3S)-3-{(benzyloxy)carbonylamino}-3-(pyridin-3-yl)propanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a chiral center at the third carbon atom, denoted by the (3S) configuration, suggests potential stereochemical interactions that may influence its biological efficacy. Additionally, the combination of a benzyloxy carbonyl group and a pyridin-3-yl moiety introduces both hydrophobic and hydrophilic characteristics, which can be crucial for membrane permeability and target binding affinity.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (benzyloxy)carbonylamino group in this compound is particularly noteworthy, as it is commonly found in peptide mimetics and protease inhibitors. This moiety can enhance the stability of bioactive peptides and may serve as a scaffold for designing new therapeutic agents.

The pyridin-3-yl substituent adds another layer of complexity to the compound's pharmacological profile. Pyridine derivatives are well-documented for their role in medicinal chemistry, often serving as key pharmacophores in drugs targeting neurological disorders, infectious diseases, and cancer. The specific placement of the pyridin-3-yl group at the third carbon atom of the propanoic acid backbone may influence interactions with biological targets, potentially enhancing binding affinity or selectivity.

Recent studies have highlighted the importance of chiral compounds in drug development. The stereochemistry of (3S)-3-{(benzyloxy)carbonylamino}-3-(pyridin-3-yl)propanoic acid may play a critical role in determining its biological activity. Enantiomers of chiral compounds can exhibit vastly different pharmacological effects, making the precise control of stereochemistry essential for therapeutic applications. The (3S) configuration suggests that this compound may be optimized for specific biological interactions, potentially leading to improved efficacy and reduced side effects.

The synthesis of such complex molecules often presents significant challenges due to their intricate structures. However, advancements in synthetic chemistry have made it possible to produce these compounds with high purity and yield. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in obtaining enantiomerically pure forms of chiral compounds like (3S)-3-{(benzyloxy)carbonylamino}-3-(pyridin-3-yl)propanoic acid.

From a research perspective, this compound represents an exciting opportunity for further exploration. Its unique structural features make it a versatile tool for studying various biological mechanisms. Researchers may investigate its potential as an intermediate in the synthesis of more complex molecules or as a lead compound for drug development. The combination of stereochemical complexity and functional diversity suggests that this compound could have applications across multiple therapeutic areas.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(pyridin-3-yl)propanoic acid (CAS No. 1704979-55-4) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure, incorporating both chiral and functional groups, positions it as a valuable candidate for further investigation. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the development of novel therapeutics.